Cas no 1706299-28-6 (2-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]-1H-indole)
1706299-28-6 structure
Product Name:2-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]-1H-indole
CAS No:1706299-28-6
MF:C18H18N2OS2
MW:342.478321552277
CID:5550182
PubChem ID:90632581
Update Time:2023-11-21
2-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 1706299-28-6
- F6481-4049
- 2-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]-1H-indole
- (1H-indol-2-yl)(7-(thiophen-2-yl)-1,4-thiazepan-4-yl)methanone
- 1H-indol-2-yl-(7-thiophen-2-yl-1,4-thiazepan-4-yl)methanone
- AKOS025106048
-
- Inchi: 1S/C18H18N2OS2/c21-18(15-12-13-4-1-2-5-14(13)19-15)20-8-7-17(23-11-9-20)16-6-3-10-22-16/h1-6,10,12,17,19H,7-9,11H2
- InChI Key: VNXLUKRGQJNXLH-UHFFFAOYSA-N
- SMILES: S1CCN(C(C2=CC3C=CC=CC=3N2)=O)CCC1C1=CC=CS1
Computed Properties
- Exact Mass: 342.08605555g/mol
- Monoisotopic Mass: 342.08605555g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 433
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 89.6Ų
2-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6481-4049-2μmol |
2-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]-1H-indole |
1706299-28-6 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6481-4049-5μmol |
2-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]-1H-indole |
1706299-28-6 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6481-4049-10μmol |
2-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]-1H-indole |
1706299-28-6 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6481-4049-20μmol |
2-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]-1H-indole |
1706299-28-6 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6481-4049-1mg |
2-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]-1H-indole |
1706299-28-6 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6481-4049-2mg |
2-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]-1H-indole |
1706299-28-6 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6481-4049-3mg |
2-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]-1H-indole |
1706299-28-6 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6481-4049-4mg |
2-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]-1H-indole |
1706299-28-6 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6481-4049-5mg |
2-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]-1H-indole |
1706299-28-6 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6481-4049-10mg |
2-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]-1H-indole |
1706299-28-6 | 10mg |
$79.0 | 2023-09-08 |
2-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]-1H-indole Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives
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